Cas no 33641-89-3 (Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-)
33641-89-3 structure
Product Name:Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
CAS No:33641-89-3
MF:C12H18O
MW:178.270723819733
CID:1459153
Update Time:2024-08-23
Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)-
- 1-Ethoxy-2-methyl-4-(1-methylethyl)benzene
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- Inchi: 1S/C12H18O/c1-5-13-12-7-6-11(9(2)3)8-10(12)4/h6-9H,5H2,1-4H3
- InChI Key: JRLDRERIHMGQNM-UHFFFAOYSA-N
- SMILES: CCOC1C(C)=CC(C(C)C)=CC=1
Computed Properties
- Exact Mass: 178.13584
- Monoisotopic Mass: 178.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 0.908±0.06 g/cm3(Predicted)
- Boiling Point: 239.7±19.0 °C(Predicted)
- PSA: 9.23
Benzene, 1-ethoxy-2-methyl-4-(1-methylethyl)- Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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